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Compound of Interest

Compound Name: 1,2,4-Trivinylcyclohexane

Cat. No.: B037108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2,4-Trivinylcyclohexane is a cycloaliphatic triolefin that serves as a versatile monomer and

crosslinking agent in polymer synthesis. Its unique structure, featuring a cyclohexane ring

substituted with three vinyl groups, imparts desirable properties to the resulting polymers,

including high reactivity and the potential for creating densely crosslinked networks. This guide

provides a comprehensive overview of its chemical identity, physical properties, synthesis, and

analytical methods, with a focus on technical details relevant to research and development.

Chemical Identity
IUPAC Name: 1,2,4-tris(ethenyl)cyclohexane[1]

CAS Number: 2855-27-8

Molecular Formula: C₁₂H₁₈

Molecular Weight: 162.27 g/mol

A variety of synonyms are used to refer to 1,2,4-trivinylcyclohexane in the literature and

commercial products.
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Synonym Reference

Cyclohexane, 1,2,4-triethenyl- [1]

1,2,4-Triethenylcyclohexane [1]

Cyclohexane-1,2,4-triyltris(ethylene) [1]

NSC 78467 [1]

Physicochemical Properties
1,2,4-Trivinylcyclohexane is a colorless to slightly yellow liquid under standard conditions.[2]

A summary of its key physical and chemical properties is presented in the table below.

Property Value Reference

Density 0.836 g/mL at 25 °C [2]

Boiling Point 85-88 °C at 20 mmHg [2]

Flash Point 69 °C (closed cup)

Refractive Index (n20/D) 1.478

Melting Point < -60 °C [2]

Experimental Protocols
Synthesis of 1,2,4-Trivinylcyclohexane via Thermal
Isomerization of 1,5,9-Cyclododecatriene
A patented method for the synthesis of 1,2,4-trivinylcyclohexane involves the thermal

isomerization of 1,5,9-cyclododecatriene.[3][4][5] This process is typically carried out in two

main stages to enrich a specific geometric isomer.

Step 1: Thermal Isomerization

Reactant: 1,5,9-Cyclododecatriene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_2_4-Trivinylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_4-Trivinylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_4-Trivinylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_4-Trivinylcyclohexane
https://www.benchchem.com/product/b037108?utm_src=pdf-body
https://buyersguidechem.com/chemicalproperty_354311394192.html
https://buyersguidechem.com/chemicalproperty_354311394192.html
https://buyersguidechem.com/chemicalproperty_354311394192.html
https://buyersguidechem.com/chemicalproperty_354311394192.html
https://www.benchchem.com/product/b037108?utm_src=pdf-body
https://www.benchchem.com/product/b037108?utm_src=pdf-body
https://patents.google.com/patent/US8829257B2/en
https://patents.google.com/patent/WO2013012678A1/en
https://patents.google.com/patent/US3011003A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conditions: Heat the 1,5,9-cyclododecatriene at a temperature range of 400°C to 600°C.[3]

[4]

Pressure: Maintain a pressure between 0.101 kPa and 121.5 kPa.[3][4]

Outcome: This initial step forms a mixture of 1,2,4-trivinylcyclohexane isomers with a low

concentration of the desired lowest boiling geometric isomer (Isomer A).[3][4]

Step 2: Equilibration

Reactant: The 1,2,4-trivinylcyclohexane composition from Step 1.

Phase: The equilibration can be performed in either the vapor or liquid phase.[3][4]

Conditions: Heat the isomer mixture at a temperature ranging from 180°C to 375°C.[3][4]

Pressure: Maintain a pressure between 0.101 kPa and 1,013 kPa.[3][4]

Outcome: This step enriches the mixture with the desired Isomer A.[3][4]

Step 3: Purification (Optional)

The enriched 1,2,4-trivinylcyclohexane composition can be further purified by distillation to

isolate the desired isomer.[3]

Analytical Methods: Gas Chromatography-Mass
Spectrometry (GC-MS)
While a specific, detailed protocol for 1,2,4-trivinylcyclohexane is not readily available in the

public literature, a general procedure for the analysis of volatile organic compounds by GC-MS

can be adapted.

Sample Preparation:

Prepare a dilute solution of the 1,2,4-trivinylcyclohexane sample in a volatile organic

solvent such as hexane or dichloromethane. A typical concentration for GC-MS analysis is

approximately 10 µg/mL.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/US8829257B2/en
https://patents.google.com/patent/WO2013012678A1/en
https://patents.google.com/patent/US8829257B2/en
https://patents.google.com/patent/WO2013012678A1/en
https://www.benchchem.com/product/b037108?utm_src=pdf-body
https://patents.google.com/patent/US8829257B2/en
https://patents.google.com/patent/WO2013012678A1/en
https://www.benchchem.com/product/b037108?utm_src=pdf-body
https://patents.google.com/patent/US8829257B2/en
https://patents.google.com/patent/WO2013012678A1/en
https://patents.google.com/patent/US8829257B2/en
https://patents.google.com/patent/WO2013012678A1/en
https://patents.google.com/patent/US8829257B2/en
https://patents.google.com/patent/WO2013012678A1/en
https://patents.google.com/patent/US8829257B2/en
https://patents.google.com/patent/WO2013012678A1/en
https://www.benchchem.com/product/b037108?utm_src=pdf-body
https://patents.google.com/patent/US8829257B2/en
https://www.benchchem.com/product/b037108?utm_src=pdf-body
https://www.benchchem.com/product/b037108?utm_src=pdf-body
https://www.uoguelph.ca/aac/system/files/GC-MS%20Sample%20Preparation%20Guidelines-2021.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation and Conditions:

Gas Chromatograph: Equipped with a capillary column suitable for separating non-polar

compounds (e.g., a DB-5 or equivalent).

Injector: Set to a temperature that ensures complete volatilization of the sample without

degradation.

Oven Temperature Program: An initial temperature hold followed by a ramp to a final

temperature to ensure separation of the isomers and any impurities. A possible starting point

could be an initial temperature of 50-70°C, ramped to 250-300°C.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer: Operated in electron ionization (EI) mode.

Data Acquisition: Scan a mass range appropriate for the parent ion and expected fragments

of 1,2,4-trivinylcyclohexane (e.g., m/z 35-300).

Data Analysis:

The retention times of the peaks in the chromatogram can be used to separate the different

isomers of 1,2,4-trivinylcyclohexane.

The mass spectrum of each peak can be compared to a reference library (e.g., NIST) to

confirm the identity of the compound and its isomers.

Applications in Research and Development
The primary application of 1,2,4-trivinylcyclohexane is in polymer chemistry, where its

trifunctionality is highly valued.

Monomer for Polymerization: It is used as a monomer in the synthesis of specialty polymers.

Crosslinking Agent: Its three vinyl groups allow it to act as an effective crosslinking agent,

creating robust polymer networks with enhanced thermal and mechanical properties. It is

particularly noted for its use in polyolefins.
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Thiol-Ene Click Chemistry: The vinyl groups are reactive partners in photoinitiated thiol-ene

"click" reactions, which are efficient and versatile for creating polymer networks under mild

conditions.

Relevance to Drug Development
Currently, there is limited direct application of 1,2,4-trivinylcyclohexane in drug development.

Its primary relevance would be as a potential monomer or crosslinker in the synthesis of

polymeric materials used for drug delivery systems, such as hydrogels or nanoparticles.

However, specific examples of its use in FDA-approved drug products are not documented.

Toxicological data is sparse, with reports indicating it can be a skin and eye irritant. Acute oral

studies in rats have suggested the potential for neurotoxicity. As with any chemical

intermediate, appropriate safety precautions should be taken during handling.
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Synthesis Workflow for 1,2,4-Trivinylcyclohexane

Step 1: Thermal Isomerization

Step 2: Equilibration

Step 3: Purification (Optional)

Final Product

1,5,9-Cyclododecatriene

Heat (400-600°C)
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Distillation
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Click to download full resolution via product page

Caption: Synthesis of 1,2,4-Trivinylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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